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Compound of Interest

Compound Name: Pseudolaroside B

Cat. No.: B15596370 Get Quote

Pseudolaroside B: A Technical Overview
For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a summary of the currently available information on

Pseudolaroside B, a natural product isolated from the golden larch tree, Pseudolarix amabilis.

While research into the constituents of Pseudolarix amabilis has yielded significant findings, it

is important to note that the majority of published studies have focused on a related compound,

Pseudolaric acid B. Consequently, detailed information specifically on the biological activities,

mechanisms of action, and experimental protocols for Pseudolaroside B is limited in the

current scientific literature.

Core Molecular Data
Below are the fundamental molecular details for Pseudolaroside B.

Property Value Source

Molecular Formula C₁₄H₁₈O₉ [1]

Molecular Weight 330.29 g/mol [1]

IUPAC Name

3-methoxy-4-

[(2S,3R,4R,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]oxybenzoic acid

[1]
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Biological Activity and Research Landscape
Pseudolaroside B has been identified as a constituent of Pseudolarix amabilis, a plant with a

history of use in traditional Chinese medicine for treating fungal skin infections.[2] However,

extensive pharmacological studies specifically targeting Pseudolaroside B are not widely

available in the public domain.

Research on the extracts of Pseudolarix amabilis has led to the isolation of several

compounds, with Pseudolaric acid B being the most extensively studied for its potent antifungal

and cytotoxic properties.[3][4][5][6] One study on the antifungal activity of compounds from

Cortex Pseudolaricis against Colletotrichum gloeosporioides identified eight compounds,

including "pseudolaric acid B-O-β-d-glucoside".[2] Given the structural implications of the

name, this may be a synonym for or a closely related isomer of Pseudolaroside B. This

compound was shown to inhibit the mycelial growth of the fungus.[2]

Due to the limited specific data on Pseudolaroside B, researchers interested in the therapeutic

potential of compounds from Pseudolarix amabilis are directed to the extensive body of work

on Pseudolaric acid B. This related diterpenoid has been shown to exhibit a range of biological

activities, including:

Antifungal Activity: Potent activity against various fungal strains, including Candida species.

[3][7]

Cytotoxic and Anti-Tumor Effects: Demonstrated cytotoxic effects against a range of cancer

cell lines and inhibition of tumor growth in animal models.[4][5][6]

Mechanism of Action: Studies on Pseudolaric acid B have elucidated its mechanisms, which

include the disruption of microtubule networks and the induction of apoptosis.

Experimental Protocols
Detailed experimental protocols specifically for the isolation, purification, and biological

evaluation of Pseudolaroside B are not readily available in the reviewed literature.

Methodologies for the isolation of related compounds from Pseudolarix amabilis, such as

Pseudolaric acid B, typically involve bioassay-guided fractionation of the plant extract.[2][3]
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Signaling Pathways
There is currently a lack of information in the scientific literature regarding the specific signaling

pathways modulated by Pseudolaroside B.

Logical Workflow for Natural Product Investigation
For researchers interested in investigating under-studied natural products like Pseudolaroside
B, a general workflow can be proposed. This logical diagram illustrates the typical progression

from initial discovery to potential therapeutic application.
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General Workflow for Natural Product Drug Discovery

Source Material
(e.g., Pseudolarix amabilis)

Extraction and Fractionation

Bioassay-Guided Isolation
of Active Compounds

Structure Elucidation
(e.g., NMR, MS)

Identification of
Pseudolaroside B

In Vitro Biological Screening
(e.g., Antifungal, Cytotoxicity)

Mechanism of Action Studies
(e.g., Signaling Pathways)

In Vivo Efficacy and
Toxicology Studies

Lead Optimization and
Preclinical Development

Click to download full resolution via product page

Caption: A generalized workflow for the discovery and development of natural products.
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Conclusion and Future Directions
Pseudolaroside B remains a largely uncharacterized natural product from Pseudolarix

amabilis. While its molecular formula and weight are established, there is a significant gap in

the understanding of its biological activities and mechanisms of action. The extensive research

on the related compound, Pseudolaric acid B, suggests that other constituents of the golden

larch, including Pseudolaroside B, may also possess noteworthy pharmacological properties.

Future research should focus on the specific isolation of Pseudolaroside B to enable

comprehensive biological screening and mechanistic studies. Such investigations are

warranted to determine if Pseudolaroside B contributes to the traditional medicinal uses of

Pseudolarix amabilis and to explore its potential as a novel therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15596370#pseudolaroside-b-molecular-formula-and-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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